Cas no 1862902-86-0 (Methyl 2-hydroxy-2-(thian-3-yl)acetate)

• Product Name: Methyl 2-hydroxy-2-(thian-3-yl)acetate
• CAS No: 1862902-86-0
• MF: C₈H₁₄O₃S
• MW: 190.259961605072
• CID: 6345050
• PubChem ID: 130518413
• Update Time: 2025-10-24

Methyl 2-hydroxy-2-(thian-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1862902-86-0
• EN300-1845026
• methyl 2-hydroxy-2-(thian-3-yl)acetate
• Methyl 2-hydroxy-2-(thian-3-yl)acetate

• Inchi： 1S/C8H14O3S/c1-11-8(10)7(9)6-3-2-4-12-5-6/h6-7,9H,2-5H2,1H3
• InChI Key： IUPZRUMYIAIQOE-UHFFFAOYSA-N
• SMILES： S1CCCC(C(C(=O)OC)O)C1

Computed Properties

• Exact Mass: 190.06636548g/mol
• Monoisotopic Mass: 190.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 71.8Ų

Additional information on Methyl 2-hydroxy-2-(thian-3-yl)acetate

Methyl 2-hydroxy-2-(thian-3-yl)acetate (CAS No. 1862902-86-0): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 2-hydroxy-2-(thian-3-yl)acetate (CAS No. 1862902-86-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its thianyl moiety and hydroxyl group, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The chemical structure of Methyl 2-hydroxy-2-(thian-3-yl)acetate is particularly intriguing due to the presence of the thianyl ring, which is a five-membered sulfur-containing heterocycle. This ring system imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for the design of novel bioactive compounds. The hydroxyl group, on the other hand, provides a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological profiles.

Recent research has highlighted the potential of Methyl 2-hydroxy-2-(thian-3-yl)acetate in various therapeutic areas. For instance, studies have shown that compounds containing thianyl moieties exhibit potent antioxidant and anti-inflammatory activities. These properties are particularly relevant in the context of chronic diseases such as cardiovascular disorders and neurodegenerative conditions, where oxidative stress and inflammation play key roles.

In addition to its antioxidant and anti-inflammatory effects, Methyl 2-hydroxy-2-(thian-3-yl)acetate has also been investigated for its potential as an antimicrobial agent. The sulfur-containing thianyl ring is known to interact with biological targets in a manner that can disrupt microbial cell walls and inhibit their growth. This makes Methyl 2-hydroxy-2-(thian-3-yl)acetate a promising candidate for the development of new antibiotics, especially in light of the growing global threat of antibiotic resistance.

The synthesis of Methyl 2-hydroxy-2-(thian-3-yl)acetate has been optimized through various methods, including catalytic hydrogenation and nucleophilic substitution reactions. These synthetic routes not only improve the yield and purity of the compound but also facilitate large-scale production for industrial applications. The ability to produce high-quality material efficiently is crucial for advancing preclinical and clinical studies.

In preclinical studies, Methyl 2-hydroxy-2-(thian-3-yl)acetate has demonstrated favorable pharmacokinetic properties, including good solubility and stability. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic efficacy over time. Moreover, preliminary toxicity assessments have indicated that Methyl 2-hydroxy-2-(thian-3-yl)acetate exhibits low toxicity, making it a safe candidate for further development.

The potential applications of Methyl 2-hydroxy-2-(thian-3-yl)acetate extend beyond traditional drug development. In materials science, this compound has been explored as a building block for creating functional polymers with unique properties. For example, thianyl-containing polymers have shown promise in applications such as drug delivery systems and biomedical devices due to their biocompatibility and tunable degradation rates.

In conclusion, Methyl 2-hydroxy-2-(thian-3-yl)acetate (CAS No. 1862902-86-0) represents a promising compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing medical treatments and materials innovation.